Cas no 838842-82-3 (N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide)

• Product Name: N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide
• CAS No: 838842-82-3
• MF: C₁₇H₁₈N₄O₃
• MW: 326.349823474884
• CID: 6100758
• PubChem ID: 2984447
• Update Time: 2025-10-31

N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide
• 1-Piperazinecarboxamide, N-(3-nitrophenyl)-4-phenyl-
• HMS2771I03
• F1766-0069
• AKOS002845575
• N-(3-nitrophenyl)-4-phenyl-1-piperazinecarboxamide
• SMR000296962
• MLS000679716
• 838842-82-3
• CHEMBL1350042
• DTXSID701329959

• Inchi： 1S/C17H18N4O3/c22-17(18-14-5-4-8-16(13-14)21(23)24)20-11-9-19(10-12-20)15-6-2-1-3-7-15/h1-8,13H,9-12H2,(H,18,22)
• InChI Key： UUKQMYQAHYFDEM-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC([N+]([O-])=O)=C2)=O)CCN(C2=CC=CC=C2)CC1

Computed Properties

• Exact Mass: 326.13789045g/mol
• Monoisotopic Mass: 326.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 565.9±50.0 °C(Predicted)
• pka: 13.02±0.70(Predicted)

Additional information on N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide

Introduction to N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide (CAS No. 838842-82-3)

N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide (CAS No. 838842-82-3) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound belongs to the piperazine class of molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The chemical structure of N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide incorporates both nitro and phenyl substituents, which are known to influence its pharmacological properties. The nitro group, in particular, can enhance the compound's reactivity and interaction with biological targets, making it a valuable scaffold for drug discovery. The presence of the phenyl group further contributes to its complex pharmacokinetic profile, enabling multiple interactions with biological systems.

In recent years, there has been a growing interest in exploring the potential of piperazine derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The specific arrangement of atoms in N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide suggests that it may exhibit unique interactions with biological receptors and enzymes, making it a compelling candidate for further investigation.

The synthesis of N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide involves a series of well-defined chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates, such as 3-nitrobenzaldehyde and 4-phenylpiperazine, which are then coupled to form the desired product. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to ensure high yields and purity.

The pharmacological evaluation of N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide has been a focus of several recent studies. Researchers have been particularly interested in its potential as a precursor for more complex derivatives with enhanced therapeutic efficacy. Preliminary findings suggest that this compound may interact with serotonin and dopamine receptors, which are critical targets in the treatment of neurological disorders. Additionally, its structural features make it a suitable candidate for investigating novel mechanisms of action in drug development.

The toxicological profile of N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide is another area of active research. Comprehensive studies have been conducted to assess its safety and potential side effects. These investigations have provided valuable insights into its metabolic pathways and excretion rates, which are essential for determining appropriate dosing regimens and minimizing adverse reactions. The results from these studies have been instrumental in guiding further development efforts and ensuring that the compound meets stringent safety standards.

The role of computational chemistry in the study of N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide cannot be overstated. Advanced modeling techniques have enabled researchers to predict the compound's behavior at the molecular level, providing a deeper understanding of its interactions with biological targets. These computational approaches have complemented experimental data, leading to more efficient drug discovery processes. By integrating experimental and computational methods, scientists have been able to accelerate the development of novel therapeutics based on this promising scaffold.

The future prospects for N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide are exciting and multifaceted. Ongoing research aims to explore its potential in treating a variety of diseases, including those affecting the central nervous system and inflammatory conditions. Additionally, efforts are underway to optimize its chemical properties through structural modifications, aiming to enhance its bioavailability and therapeutic index. Collaborative initiatives between academia and industry are expected to play a crucial role in translating these findings into clinical applications.

In conclusion, N-(3-nitrophenyl)-4-phenylpiperazine-1-carboxamide(CAS No. 838842-82-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis, pharmacological evaluation, toxicological studies, and computational analysis have provided valuable insights into its potential as a therapeutic agent. As research continues to uncover new applications for this compound, it is poised to make substantial contributions to the development of innovative treatments for various diseases.